Cas no 1214383-31-9 (2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene)

• Product Name: 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene
• CAS No: 1214383-31-9
• MF: C₉H₄F₈
• MW: 264.115290641785
• CID: 4986265
• Update Time: 2025-05-20

2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1,3-bis(trifluoromethyl)benzene
• 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene

• Inchi： 1S/C9H4F8/c10-7(11)6-4(8(12,13)14)2-1-3-5(6)9(15,16)17/h1-3,7H
• InChI Key： NYJSWOXKPSGKEI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene

Introduction to 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene (CAS No. 1214383-31-9)

2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene (CAS No. 1214383-31-9) is a highly specialized compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with difluoromethyl and trifluoromethyl groups. The presence of these fluorinated moieties imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene is C₉H₄F₈, and its molecular weight is approximately 276.09 g/mol. The compound is known for its high thermal stability and low reactivity under standard conditions, which makes it suitable for use in a wide range of chemical processes and reactions.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceutical research due to their ability to enhance the pharmacological properties of drugs. 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene has been explored as a key intermediate in the synthesis of novel antiviral agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 highlighted the role of this compound in the development of potent inhibitors of viral proteases, which are crucial for the replication of several viruses, including SARS-CoV-2.

The unique electronic properties of 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene also make it an attractive candidate for use in materials science. Fluorinated compounds are known for their excellent dielectric properties and low surface energy, which are beneficial in the development of advanced electronic materials and coatings. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used to create highly stable and efficient organic semiconductors for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1,3-dibromobenzene with trifluoroacetic acid followed by difluoromethylation using a suitable reagent such as Selectfluor. The resulting product is then purified through column chromatography or recrystallization to obtain the desired compound with high purity.

In terms of safety and handling, 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle this compound under well-ventilated conditions to minimize exposure to vapors. Personal protective equipment such as gloves, goggles, and a lab coat should be worn during handling to ensure safety.

The environmental impact of 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene is an important consideration in its industrial use. Fluorinated compounds can persist in the environment for extended periods due to their high stability. Therefore, it is crucial to implement proper waste management practices and adhere to environmental regulations to minimize any potential ecological impact.

In conclusion, 2-(Difluoromethyl)-1,3-bis(trifluoromethyl)benzene (CAS No. 1214383-31-9) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure and properties make it an essential intermediate in the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to explore new applications for this compound, further highlighting its importance in modern chemistry.